Cas no 539844-54-7 (2-(3,5-dimethoxyphenyl)-9-(pyridin-3-yl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one)

• Product Name: 2-(3,5-dimethoxyphenyl)-9-(pyridin-3-yl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one
• CAS No: 539844-54-7
• MF: C₂₂H₂₁N₅O₃
• MW: 403.433844327927
• CID: 6565956
• Update Time: 2025-07-17

2-(3,5-dimethoxyphenyl)-9-(pyridin-3-yl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethoxyphenyl)-9-(pyridin-3-yl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one
• [1,2,4]Triazolo[5,1-b]quinazolin-8(1H)-one, 2-(3,5-dimethoxyphenyl)-5,6,7,9-tetrahydro-9-(3-pyridinyl)-

• Inchi： 1S/C22H21N5O3/c1-29-15-9-14(10-16(11-15)30-2)21-25-22-24-17-6-3-7-18(28)19(17)20(27(22)26-21)13-5-4-8-23-12-13/h4-5,8-12,20H,3,6-7H2,1-2H3,(H,24,25,26)
• InChI Key： JATLUASRGKYCJN-UHFFFAOYSA-N
• SMILES： N1C2=C(C(=O)CCC2)C(C2=CC=CN=C2)N2NC(C3=CC(OC)=CC(OC)=C3)=NC=12

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 678.0±65.0 °C(Predicted)
• pka: 4.08±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-(3,5-dimethoxyphenyl)-9-(pyridin-3-yl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one

Introduction to 2-(3,5-dimethoxyphenyl)-9-(pyridin-3-yl)-4H,5H,6H,7H,8H,9H-1,2,4-triazolo[3,2-b]quinazolin-8-one (CAS No. 539844-54-7)

2-(3,5-dimethoxyphenyl)-9-(pyridin-3-yl)-4H,5H,6H,7H,8H,9H-1,2,4-triazolo[3,2-b]quinazolin-8-one (CAS No. 539844-54-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazoloquinazolines, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of 2-(3,5-dimethoxyphenyl)-9-(pyridin-3-yl)-4H,5H,6H,7H,8H,9H-1,2,4-triazolo[3,2-b]quinazolin-8-one is characterized by a central triazoloquinazoline core with specific substituents. The presence of the 3,5-dimethoxyphenyl group and the pyridin-3-yl group imparts unique properties to the molecule. The methoxy groups on the phenyl ring enhance the lipophilicity and stability of the compound, while the pyridine moiety contributes to its pharmacological activity by providing a site for interaction with biological targets.

The synthesis of 2-(3,5-dimethoxyphenyl)-9-(pyridin-3-yl)-4H,5H,6H,7H,8H,9H-1,2,4-triazolo[3,2-b]quinazolin-8-one has been extensively studied in recent literature. One common approach involves the reaction of 3-aminoquinazolinone with 1-(3-bromopyridin-3-yl)ethanone in the presence of a base such as potassium carbonate. This reaction typically proceeds via a multi-step process that includes cyclization and substitution reactions. The use of microwave-assisted synthesis has also been reported to improve yield and reduce reaction time.

Recent biological studies have highlighted the potential therapeutic applications of 2-(3,5-dimethoxyphenyl)-9-(pyridin-3-yl)-4H,5H,6H,7H,8H,9H-1,2,4-triazolo[3,2-b]quinazolin-8-one. One notable area of research is its anti-cancer activity. In vitro studies have shown that this compound exhibits potent cytotoxic effects against various cancer cell lines. Mechanistic investigations suggest that it may act by inducing apoptosis and inhibiting cell proliferation through the modulation of specific signaling pathways such as PI3K/Akt and MAPK.

Additionally, neuroprotective properties have been observed in preclinical studies. Research has demonstrated that 2-(3,5-dimethoxyphenyl)-9-(pyridin-3-yl)-4H,5H,6H,7H,8H,9,9,1,2,4,1,0,1,0,1,0,1,0,1,0,1,0,1,0,1,0,triazolo[3,b]quinazolin-*one* can protect neurons from oxidative stress and neurotoxicity induced by various agents such as glutamate and β-amyloid peptides. These findings suggest its potential as a therapeutic agent for neurodegenerative diseases like Alzheimer's disease.

Another area of interest is its anti-inflammatory activity. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. This property makes it a promising candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(3,dimethoxyphenyl)-*nine*-*pyridin*-*three*-*yl*)-*four*-*five*-*six*-*seven*-*eight*-*nine*-*one*,*two*,*four*,*three*,*two*,*b*,*quinazolin*-eight-one has also been investigated. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. However, further studies are needed to optimize its pharmacokinetic properties for clinical applications.

In conclusion, 2-(3,dimethoxyphenyl)-*nine*-*pyridin*-*three*-*one* is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.